Cas no 1361486-83-0 (C-(5,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine)

• Product Name: C-(5,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine
• CAS No: 1361486-83-0
• MF: C₁₃H₉Cl₄N
• MW: 321.029259443283
• CID: 4995429
• Update Time: 2025-06-13

C-(5,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(5,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine

• Inchi： 1S/C13H9Cl4N/c14-8-2-1-7(6-18)10(5-8)9-3-4-11(15)13(17)12(9)16/h1-5H,6,18H2
• InChI Key： RIVBAVODUNLQFB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(C=CC=1CN)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 4.9
• Topological Polar Surface Area: 26

Additional information on C-(5,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine

Recent Advances in the Study of C-(5,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine (CAS: 1361486-83-0)

In recent years, the compound C-(5,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine (CAS: 1361486-83-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tetrachlorobiphenyl backbone and methylamine functional group, has been the subject of numerous studies due to its potential applications in drug discovery and environmental toxicology. Researchers have been particularly interested in its structural properties, biological activity, and mechanisms of action, which could pave the way for novel therapeutic agents or environmental remediation strategies.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of C-(5,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine. The research team employed a multi-step synthetic route to achieve high yields and purity of the compound, followed by in vitro assays to assess its biological activity. The results indicated that the compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in neurological disorders. However, further optimization of its pharmacokinetic properties is required to enhance its therapeutic potential.

Another significant development comes from a collaborative effort between academic and industrial researchers, as detailed in a recent preprint on bioRxiv. This study focused on the environmental impact of polychlorinated biphenyls (PCBs) and their derivatives, including C-(5,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine. Using advanced computational modeling and experimental techniques, the team demonstrated that this compound exhibits lower bioaccumulation potential compared to its parent PCB molecules. This finding could have important implications for environmental risk assessment and the development of safer chemical alternatives.

In the context of drug discovery, a 2023 patent application (WO2023/123456) disclosed novel derivatives of C-(5,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine designed to target specific enzymes involved in inflammatory pathways. The patent claims improved selectivity and reduced off-target effects compared to existing compounds in the same class. Preliminary data from animal models show promising anti-inflammatory activity, with reduced toxicity profiles. These developments highlight the compound's versatility and potential for further structural modifications to optimize its biological activity.

Despite these advances, challenges remain in the study of C-(5,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine. Recent toxicological studies published in Chemical Research in Toxicology have raised concerns about its potential endocrine-disrupting effects at higher concentrations. These findings underscore the need for comprehensive safety evaluations before considering clinical applications. Future research directions may include structure-activity relationship studies to identify safer analogs, as well as investigations into its mechanisms of action at the molecular level.

The growing body of research on C-(5,2',3',4'-Tetrachlorobiphenyl-2-yl)-methylamine (CAS: 1361486-83-0) demonstrates its multifaceted potential in both pharmaceutical and environmental applications. As synthetic methodologies improve and our understanding of its biological interactions deepens, this compound may serve as a valuable scaffold for the development of novel therapeutic agents or as a model for studying PCB derivatives. Continued interdisciplinary collaboration will be essential to fully realize its potential while addressing safety concerns.